N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-3-(trifluoromethyl)benzamide
Description
N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-3-(trifluoromethyl)benzamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound is also known as TFB-TBOA, and it has been found to have various biochemical and physiological effects.
Scientific Research Applications
Pharmaceutical Drug Development
Oxazolidine derivatives are known for their biological activities, which include antimicrobial, anticancer, and anti-inflammatory properties . The trifluoromethyl group in the compound could potentially enhance these properties, making it a valuable intermediate in the synthesis of new pharmaceutical drugs.
Antimicrobial Agents
The oxazolidine core is present in several antibiotics, such as linezolid, which are effective against resistant bacterial strains . The compound could be explored for its efficacy as an antimicrobial agent, possibly leading to the development of new antibiotics.
Cancer Research
Oxazolidine derivatives have shown activity against certain tumors . The compound’s structure could be modified to target specific cancer cells, aiding in the creation of targeted cancer therapies.
Polyurethane Coatings
Oxazolidines are used as moisture scavengers in polyurethane systems . The compound could be utilized in the development of specialized coatings that require controlled moisture-triggered curing, improving the durability and performance of polyurethane-based materials.
Fuel Additives
Research has indicated that oxazolidines can be used as fuel additives . The compound could be investigated for its potential to improve fuel efficiency and reduce emissions in combustion engines.
Biological Studies
The presence of oxazolidine derivatives in natural products and their role in post-translational modifications of proteins suggest that the compound could be used in biological studies to understand these processes better .
Synthetic Chemistry
As an intermediate in synthetic chemistry, this compound could be used to synthesize a wide range of other compounds, including bisoxazolidines, which have applications in coatings and paints .
Material Science
The unique properties of the compound, such as its potential reactivity with diisocyanates, could be exploited in the field of material science to create new materials with specific desired properties .
properties
IUPAC Name |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-3-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F3N2O4/c14-13(15,16)9-3-1-2-8(6-9)11(20)17-4-5-18-10(19)7-22-12(18)21/h1-3,6H,4-5,7H2,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHHLBXIITXZQQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)O1)CCNC(=O)C2=CC(=CC=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-3-(trifluoromethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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